N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: N-[4-(morpholine-4-carbonyl)phenyl]-2-propoxybenzamide
• InChI: InChI=1S/C21H24N2O4/c1-2-13-27-19-6-4-3-5-18(19)20(24)22-17-9-7-16(8-10-17)21(25)23-11-14-26-15-12-23/h3-10H,2,11-15H2,1H3,(H,22,24)
• InChI Key: RYOMEYOHPOEFDT-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide, also known as MPB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist for the TRPM8 ion channel, which is involved in the sensation of cold temperatures. The purpose of

Mechanism of Action

N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide acts as a selective antagonist for the TRPM8 ion channel, which is involved in the sensation of cold temperatures. By blocking this channel, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide can reduce the transmission of pain signals and alter the sensation of cold temperatures. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide may have effects on other ion channels and receptors, although these mechanisms are not fully understood.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to have a variety of biochemical and physiological effects, including reducing the sensitivity to cold temperatures and reducing pain sensitivity. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to have effects on the nervous system, including altering neuronal activity and synaptic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide in lab experiments is its selectivity for the TRPM8 ion channel, which allows for targeted manipulation of this channel without affecting other channels or receptors. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to be stable and consistent in its effects across different experimental conditions. However, one limitation of using N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide is its potential for off-target effects on other channels or receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide, including further studies of its mechanism of action and effects on other ion channels and receptors. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide may have potential for use in the treatment of pain and other conditions, which could be explored in clinical trials. Finally, the development of new analogs of N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide with improved selectivity and potency could lead to new insights into the TRPM8 ion channel and its role in physiological processes.

Synthesis Methods

The synthesis of N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide involves several steps, including the reaction of 4-(4-morpholinyl)benzoyl chloride with 2-propoxyaniline in the presence of a base, followed by purification through column chromatography. This method has been optimized to produce high yields of pure N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide.

Scientific Research Applications

N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been used in a variety of scientific research applications, including studies of the TRPM8 ion channel and its role in cold sensation. N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has also been studied for its potential use in the treatment of pain, as TRPM8 is involved in the transmission of pain signals. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been used in studies of the nervous system, as TRPM8 is expressed in neurons.